Cas no 88484-70-2 (4-Quinolinamine, N,2-dimethyl-N-10-undecenyl-)
88484-70-2 structure
Product Name:4-Quinolinamine, N,2-dimethyl-N-10-undecenyl-
CAS No:88484-70-2
MF:C22H32N2
MW:324.502885818481
CID:631106
PubChem ID:13163188
Update Time:2025-04-19
4-Quinolinamine, N,2-dimethyl-N-10-undecenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinamine, N,2-dimethyl-N-10-undecenyl-
- N,2-dimethyl-N-undec-10-enylquinolin-4-amine
- N,2-DIMETHYL-N-(UNDEC-10-EN-1-YL)QUINOLIN-4-AMINE
- 88484-70-2
- DTXSID70523837
-
- Inchi: 1S/C22H32N2/c1-4-5-6-7-8-9-10-11-14-17-24(3)22-18-19(2)23-21-16-13-12-15-20(21)22/h4,12-13,15-16,18H,1,5-11,14,17H2,2-3H3
- InChI Key: QYOUWWFSOXKEKG-UHFFFAOYSA-N
- SMILES: N(C)(C1C=C(C)N=C2C=CC=CC=12)CCCCCCCCCC=C
Computed Properties
- Exact Mass: 324.256549029g/mol
- Monoisotopic Mass: 324.256549029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 16.1Ų
4-Quinolinamine, N,2-dimethyl-N-10-undecenyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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